Cas no 1448069-60-0 (3-(phenylsulfanyl)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}propan-1-one)

• Product Name: 3-(phenylsulfanyl)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}propan-1-one
• CAS No: 1448069-60-0
• MF: C₁₅H₁₅N₃OS
• MW: 285.364101648331
• CID: 5962525
• PubChem ID: 71805796
• Update Time: 2025-10-29

3-(phenylsulfanyl)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(phenylsulfanyl)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}propan-1-one
• 1-(5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)-3-phenylsulfanylpropan-1-one
• 3-(phenylsulfanyl)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}propan-1-one
• AKOS024558286
• 3-(phenylthio)-1-(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)propan-1-one
• F6435-1907
• 1448069-60-0
• CCG-310968

• Inchi： 1S/C15H15N3OS/c19-15(6-7-20-13-4-2-1-3-5-13)18-9-12-8-16-11-17-14(12)10-18/h1-5,8,11H,6-7,9-10H2
• InChI Key： KWAPAJUYTIMIPL-UHFFFAOYSA-N
• SMILES： C(N1CC2C=NC=NC=2C1)(=O)CCSC1=CC=CC=C1

Computed Properties

• Exact Mass: 285.09358328g/mol
• Monoisotopic Mass: 285.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(phenylsulfanyl)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}propan-1-one

3-(Phenylsulfanyl)-1-{5H,6H,7H-Pyrrolo[3,4-d]pyrimidin-6-yl}Propan-1-one: A Comprehensive Overview

The compound 3-(phenylsulfanyl)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}propan-1-one, identified by the CAS number 1448069-60-0, represents a unique and complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader category of heterocyclic compounds, which are known for their diverse structural and functional properties. The molecule's structure incorporates a pyrrolopyrimidine ring system fused with a phenylsulfanyl group, making it a subject of interest in both academic research and industrial development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging sophisticated techniques such as microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also enhanced the purity of the product, making it more viable for large-scale production. The integration of computational chemistry tools has further facilitated the understanding of its electronic structure and reactivity, providing valuable insights into its potential applications.

One of the most promising areas of application for 3-(phenylsulfanyl)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}propan-1-one is in the field of pharmacology. Researchers have explored its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. The molecule's ability to interact with specific biological targets has been validated through in vitro assays and computational docking studies.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have demonstrated its ability to act as a semiconductor material in thin-film transistor applications, highlighting its versatility across multiple disciplines.

The environmental impact of synthesizing and utilizing this compound has also been a focus of recent research. Scientists have investigated eco-friendly synthesis routes that minimize waste and reduce energy consumption. These efforts align with the growing emphasis on sustainable chemistry practices within the scientific community.

In conclusion, 3-(phenylsulfanyl)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}propan-1-one stands as a testament to the advancements in modern chemistry. Its diverse applications across pharmacology, materials science, and environmental sustainability underscore its significance as a valuable compound in contemporary research and industry.